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Compound of Interest

Compound Name: L(-)-Norepinephrine bitartrate

Cat. No.: B8794434

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like L(-)-Norepinephrine bitartrate is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to ensure the safe
management of this potent compound.

L(-)-Norepinephrine bitartrate is a catecholamine that functions as a hormone and
neurotransmitter. Due to its pharmacological activity, it is classified as highly toxic and requires
careful handling throughout its lifecycle, from acquisition to disposal.[1][2] Adherence to proper
disposal procedures is crucial to protect laboratory personnel and the environment.

Hazard Profile and Safety Precautions

Before handling L(-)-Norepinephrine bitartrate, it is imperative to be familiar with its hazard
profile. The compound is fatal if swallowed, inhaled, or in contact with skin.[1][2] Always consult
the Safety Data Sheet (SDS) for detailed safety information.
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Hazard Classification GHS Statements

Acute Toxicity, Oral H300: Fatal if swallowed[1]

Acute Toxicity, Dermal H310: Fatal in contact with skin[1]
Acute Toxicity, Inhalation H330: Fatal if inhaled[1][2]

Wear protective gloves, protective clothing, eye
) ) protection, and face protection.[3][4] In case of
Personal Protective Equipment (PPE) , o .
inadequate ventilation, wear respiratory

protection.[5][6]

If Swallowed: Immediately call a POISON
CENTER or doctor. Rinse mouth.[1][3] If on
Skin: Immediately wash with plenty of soap and

First Aid Measures water. Remove all contaminated clothing.[1][4] If
Inhaled: Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[1]

Regulatory Overview

L(-)-Norepinephrine bitartrate and its salts are not classified as controlled substances by the
Drug Enforcement Administration (DEA) in the United States.[7] Additionally, they are not
considered P-listed acutely hazardous wastes under the Resource Conservation and Recovery
Act (RCRA).[7] However, it is crucial to note that state and local regulations may be more

stringent.[7]

The Environmental Protection Agency (EPA) strongly discourages the disposal of any
pharmaceutical waste into the sanitary sewer system without prior inactivation, due to potential
adverse effects on aquatic life.[7][8]

Disposal Procedures

There are two primary recommended disposal routes for L(-)-Norepinephrine bitartrate waste
in a laboratory setting:

e Disposal via a Licensed Hazardous Waste Contractor (Preferred Method)
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This is the most straightforward and recommended method for the disposal of L(-)-
Norepinephrine bitartrate waste.[7]

o Segregation and Labeling: Collect all waste containing L(-)-Norepinephrine bitartrate in
a dedicated, properly labeled, and sealed waste container.[7][9] The label should clearly
identify the contents as "Hazardous Chemical Waste: L(-)-Norepinephrine bitartrate" and
include the concentration.

o Storage: Store the waste container in a designated satellite accumulation area, following
all institutional and regulatory guidelines for chemical waste storage.[7]

o Pickup: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for pickup by a licensed hazardous waste contractor.[7]

Chemical Inactivation Prior to Drain Disposal (for Small Quantities)

For laboratories generating small quantities of L(-)-Norepinephrine bitartrate waste,
chemical inactivation may be a viable option, but only if permitted by local wastewater
discharge regulations.[7]

Experimental Protocol for Inactivation:
o Materials:
» Waste L(-)-Norepinephrine bitartrate solution
» Sodium hydroxide solution
» Dilute hydrochloric acid
= pH meter or pH strips
» Glass beaker of appropriate size
» Hot plate with a water bath

» Stir bar and stir plate
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o Procedure:

1. Preparation: In a well-ventilated fume hood, place the waste L(-)-Norepinephrine
bitartrate solution in a glass beaker with a stir bar.[7]

2. pH Adjustment: While stirring, slowly add the sodium hydroxide solution to the waste.
Monitor the pH and continue adding the base until the pH of the solution reaches
approximately 8.3.[7]

3. Heating: Place the beaker in a water bath on a hot plate and heat the solution to 80°C.

[7]

4. Inactivation: Maintain the solution at 80°C for at least one hour to ensure complete
degradation.[7]

5. Neutralization: Allow the solution to cool to room temperature. Neutralize the solution by
slowly adding dilute hydrochloric acid until the pH is between 6.0 and 8.0.[7]

6. Disposal: Once cooled and neutralized, the inactivated solution can be disposed of
down the sanitary sewer with copious amounts of water, provided this is in compliance
with local regulations.[7]

Disposal of Empty Containers

Empty containers that held L(-)-Norepinephrine bitartrate should be handled as the product
itself.[3] They should be disposed of through a licensed hazardous waste contractor. Do not
mix with other waste.[3]

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.[3][4] Avoid
generating dust.[3] Wear appropriate PPE, including respiratory protection.[1] Cover drains to
prevent entry into the sewer system.[3] Collect the spilled material carefully and place itin a
suitable container for disposal.[3][4]

Diagram of L(-)-Norepinephrine Bitartrate Disposal Workflow
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L(-)-Norepinephrine Bitartrate Disposal Decision Tree

L(-)-Norepinephrine Bitartrate Wa@

Small Quantity?

Local Regulations Permit Inactivation?

Chemical Inactivation Protocol Dispose via Licensed Hazardous Waste Contractor

Neutralize to pH 6-8

Dispose Down Drain with Copious Water

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of L(-)-Norepinephrine bitartrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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